Cas no 2060008-05-9 (methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone)

• Product Name: methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone
• CAS No: 2060008-05-9
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• MDL: MFCD30487240
• CID: 5212354
• PubChem ID: 165438076
• Update Time: 2025-10-13

methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(methyloxidophenyl-λ4-sulfanylidene)-
• EN300-329359
• methyl(phenyl)[(1H-pyrazol-4-yl)imino]-lambda6-sulfanone
• 2060008-05-9
• methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone

• MDL： MFCD30487240
• Inchi： 1S/C10H11N3OS/c1-15(14,10-5-3-2-4-6-10)13-9-7-11-12-8-9/h2-8H,1H3,(H,11,12)
• InChI Key： DYPMTPHTNHAENG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1)(=NC1C=NNC=1)=O

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 440.3±37.0 °C(Predicted)
• pka: 11.01±0.50(Predicted)

Additional information on methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone

Methyl(Phenyl)(1H-Pyrazol-4-Yl)Imino-Lambda6-Sulfanone: A Comprehensive Overview

The compound methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone (CAS No. 2060008-05-9) is a highly specialized organic compound with a unique structure and versatile applications. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its distinctive chemical properties and potential for innovative applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone is characterized by its complex molecular architecture, which includes a sulfanone group, a pyrazole ring, and a methyl substituent. The sulfanone group contributes to the compound's stability and reactivity, while the pyrazole ring introduces aromaticity and potential for hydrogen bonding. These features make the compound highly versatile in various chemical reactions and applications. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Researchers have developed efficient methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to accelerate the formation of the imino-sulfanone moiety. This advancement not only enhances productivity but also reduces environmental impact by minimizing reaction time and reagent consumption.

One of the most promising applications of methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone lies in its use as a precursor for bioactive compounds. Recent research has focused on its role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. A study conducted at the University of California revealed that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead molecule for therapeutic interventions.

In addition to its pharmaceutical applications, methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers at Stanford University have explored its integration into conjugated polymers, demonstrating enhanced charge transport properties compared to traditional materials. This breakthrough could pave the way for more efficient and cost-effective electronic devices.

The environmental impact of methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone has also been a topic of interest among scientists. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, making it suitable for industrial applications where environmental safety is a priority. Furthermore, its biodegradability has been assessed under various conditions, with results indicating moderate degradation rates that align with regulatory standards.

Looking ahead, the future of methyl(phenyl)(1H-pyrazol-4-yl)imino-lambda6-sulfanone appears bright as researchers continue to unlock its full potential. Ongoing projects aim to explore its role in green chemistry processes, such as catalytic transformations and sustainable polymer synthesis. By leveraging its unique chemical properties and optimizing its synthesis pathways, this compound is poised to play a pivotal role in advancing both scientific research and industrial innovation.